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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

Disclaimer: As a specific Safety Data Sheet (SDS) for the novel research compound NSC
245214 is not readily available, this document provides essential procedural guidance based

on established safety protocols for handling and disposing of new, potentially hazardous, or

cytotoxic chemical compounds in a laboratory setting. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific regulations and

requirements before handling or disposing of this compound.[1][2][3]

Immediate Safety and Hazard Assessment
Given the unknown hazard profile of NSC 245214, it must be handled as a hazardous and

potentially cytotoxic substance.[4][5] All personnel handling the compound must be trained in

chemical waste management and wear appropriate Personal Protective Equipment (PPE),

including a lab coat, safety goggles, and chemical-resistant gloves.[4][6][7] All handling of the

pure compound and preparation of solutions should occur within a certified chemical fume

hood.

Waste Segregation and Containerization
Proper segregation of waste is critical to prevent dangerous chemical reactions and ensure

compliant disposal.[8][9][10][11] Use dedicated, clearly labeled containers for each waste

stream generated during research with NSC 245214. Never mix incompatible waste types.[9]

[12]

Table 1: Waste Stream Management for NSC 245214
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Waste Type Description
Recommended
Container

Disposal Protocol

Solid Waste

Unused or expired

pure NSC 245214

powder, contaminated

PPE (gloves, wipes),

and absorbent

materials.[5]

Lined, puncture-

resistant container

with a secure lid,

labeled "Hazardous

Cytotoxic Waste."[4]

[5]

Collect in the

designated container.

Do not mix with

general lab trash.

Arrange for pickup

through your

institution's EHS

office.

Aqueous Liquid Waste

Solutions of NSC

245214 in water,

buffers, or cell culture

media.[5]

Leak-proof, chemically

compatible (e.g.,

HDPE or glass) bottle

with a screw cap.[5][9]

Collect all aqueous

waste containing the

compound. Do not

dispose of down the

sink.[6][13] Label

clearly and store in a

designated Satellite

Accumulation Area

(SAA).[14][15]

Organic Liquid Waste

Solutions of NSC

245214 in flammable

or chlorinated

solvents.

Leak-proof, solvent-

resistant bottle with a

screw cap.

Segregate from

aqueous and other

incompatible waste

streams.[5][8] Store in

a flammable storage

cabinet if applicable

and within an SAA.

Contaminated Sharps

Needles, syringes,

glass pipettes, or

broken glassware

contaminated with

NSC 245214.[4][5]

Puncture-resistant,

rigid sharps container

clearly labeled

"Hazardous Cytotoxic

Sharps Waste."[4][5]

[16]

Place sharps directly

into the container

immediately after use.

Do not recap needles.

Seal the container

when it is 3/4 full and

arrange for EHS

pickup.
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Empty Containers

The original vial or

any container that

held pure NSC

245214.

The original container

itself.

If the container held

an acutely hazardous

substance, it must be

triple-rinsed with a

suitable solvent; the

rinsate must be

collected as

hazardous waste.[17]

The defaced, rinsed

container may then be

disposed of as solid

waste. Consult EHS

for specific guidance.

Labeling and Storage Protocols
Accurate labeling is a regulatory requirement and essential for safety. All waste containers must

be labeled with the following information:

The words "Hazardous Waste"[15]

The full chemical name: "NSC 245214" and any other chemical constituents (e.g., solvents)

with their concentrations.[1]

The primary hazards (e.g., "Cytotoxic," "Toxic").

The accumulation start date (the date the first drop of waste was added).[10]

The Principal Investigator's name and lab location.[1]

Store all waste containers in a designated and properly registered Satellite Accumulation Area

(SAA), which must be at or near the point of generation and under the control of laboratory

personnel.[1][14][15] Ensure all container lids are securely fastened except when adding

waste.[8][13]

Disposal Procedures
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The final disposal of NSC 245214 and its associated waste must be managed through your

institution's EHS department.[1][2] The standard procedure for cytotoxic or novel research

compounds is high-temperature incineration by a licensed hazardous waste contractor.[2][3]

[11][16]

Experimental Protocol: Decontamination of Work Surfaces

Preparation: Prepare a deactivating solution appropriate for the chemical class of NSC
245214. If its reactivity is unknown, use a general-purpose cleaning procedure. A common

approach involves an initial cleaning with a detergent solution followed by a solvent rinse

(e.g., 70% ethanol), and finally water.

Application: Liberally apply the detergent solution to the contaminated surface and wipe with

absorbent pads.

Collection: All cleaning materials (wipes, pads) must be disposed of as solid cytotoxic waste.

Rinsing: Wipe the area with a solvent-dampened cloth, followed by a water-dampened cloth.

Dispose of all cloths as solid waste.

Drying: Allow the surface to air dry completely within the fume hood.

Mandatory Visualizations
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Caption: Disposal decision workflow for waste generated from NSC 245214.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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